Cas no 214626-49-0 (2-Heptene-1,4-diol, 2-phenyl-, (2Z)-)

• Product name: 2-Heptene-1,4-diol, 2-phenyl-, (2Z)-
• CAS No: 214626-49-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1401319

2-Heptene-1,4-diol, 2-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptene-1,4-diol, 2-phenyl-, (2Z)-

• Inchi： 1S/C13H18O2/c1-2-6-13(15)9-12(10-14)11-7-4-3-5-8-11/h3-5,7-9,13-15H,2,6,10H2,1H3/b12-9+
• InChI Key： HTWRCEFSIWDMRC-FMIVXFBMSA-N
• SMILES： C(O)/C(/C1=CC=CC=C1)=C\C(O)CCC

Computed Properties

• Exact Mass: 206.13074

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±11.0 °C(Predicted)
• PSA: 40.46
• pka: 13.98±0.20(Predicted)